BENGHE Foundational & Exploratory
Check Availability & Pricing

An In-depth Technical Guide to Brominated
Dinitroanilines

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Bromo-2,6-dinitroaniline
CAS No.: 62554-90-9
Cat. No.: B1334270
Get Quote
. J

This technical guide provides a comprehensive overview of the molecular properties of
brominated dinitroaniline derivatives, with a focus on their molecular weight and chemical
formulas. Due to a potential ambiguity in the nomenclature "4-Bromo-2,6-dinitroaniline,"” this
document addresses the two most plausible interpretations: 2-Bromo-4,6-dinitroaniline and 2,6-
Dibromo-4-nitroaniline. This guide is intended for researchers, scientists, and professionals in
the field of drug development and chemical synthesis.

Chemical Identity and Molecular Properties

The key molecular data for 2-Bromo-4,6-dinitroaniline and 2,6-Dibromo-4-nitroaniline are
summarized below. These compounds are important intermediates in the synthesis of various
organic molecules, including azo dyes.[1][2]

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1334270#bc-rfq
https://www.benchchem.com/product/b1334270/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-brominated-dinitroanilines
https://www.benchchem.com/product/b165464
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-4_6-dinitroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1334270?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property 2-Bromo-4,6-dinitroaniline 2,6-Dibromo-4-nitroaniline
Molecular Formula C6H4BrN304[2][3][4] C6H4Br2N202[1]

Molecular Weight 262.02 g/mol [2][3][5] 295.92 g/mol [1]

CAS Number 1817-73-8[2][3] 827-94-1[1]

Appearance Bright yellow powder[2] Yellow powder[1]

Melting Point 151-153 °CJ5] 203-207°C[1]

Experimental Protocols: Synthesis

The synthesis of these compounds generally involves the bromination of a dinitroaniline or
nitroaniline precursor. The following protocols are generalized representations of synthetic
methods described in the literature.

Synthesis of 2-Bromo-4,6-dinitroaniline

A common method for the synthesis of 2-Bromo-4,6-dinitroaniline is the bromination of 2,4-
dinitroaniline.[2] A patented method involves a two-stage oxybromination process.[6]

e Step 1: Bromination. 2,4-dinitraniline is added to hydrochloric acid and stirred until evenly
mixed. Bromine is then added dropwise to the mixture, and the reaction is continued with
stirring.[6]

o Step 2: Oxidation. Chlorine is introduced into the reaction system, followed by a heat
preservation reaction.[6]

o Step 3: Further Oxidation. Hydrogen peroxide is dripped into the reaction system, followed
by another heat preservation reaction.[6]

o Step 4: Isolation. The resulting product is filtered, washed, and dried to obtain 2,4-dinitro-6-
bromoaniline.[6]

Synthesis of 2,6-Dibromo-4-nitroaniline
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The synthesis of 2,6-Dibromo-4-nitroaniline can be achieved through the bromination of p-
nitroaniline in a sulfuric acid medium.[7]

» Step 1: Dissolution. p-Nitroaniline is added to sulfuric acid and stirred.[7]

» Step 2: Bromination. A bromine-containing compound (e.g., elemental bromine) and an
oxidant (e.g., hydrogen peroxide) are added to carry out the bromination. The reaction is
maintained at a specific temperature for several hours.[7]

o Step 3: Diazotization (if required). For the synthesis of azo dyes, a diazo reagent can be
directly added to the brominated mixture to obtain the diazonium salt.[7]

o Step 4: Isolation. If the aniline is the desired final product, it would be isolated from the
reaction mixture through filtration, washing, and drying.

Logical Workflow for Compound Characterization

The following diagram illustrates a typical workflow for the identification and characterization of
a chemical compound.
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Caption: Workflow for Chemical Compound Identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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